Cas no 77054-16-1 (1,3-Cyclohexanedione,5-phenyl-2-(2-phenylacetyl)-)
77054-16-1 structure
Product Name:1,3-Cyclohexanedione,5-phenyl-2-(2-phenylacetyl)-
CAS No:77054-16-1
MF:C20H18O3
MW:306.355125904083
CID:576788
PubChem ID:3059716
Update Time:2025-04-19
1,3-Cyclohexanedione,5-phenyl-2-(2-phenylacetyl)- Chemical and Physical Properties
Names and Identifiers
-
- 1,3-Cyclohexanedione,5-phenyl-2-(2-phenylacetyl)-
- 5-phenyl-2-(2-phenylacetyl)cyclohexane-1,3-dione
- 1,3-Cyclohexanedione, 5-phenyl-2-(phenylacetyl)-
- 77054-16-1
- SCHEMBL11161272
- 5-Phenyl-2-(phenylacetyl)-1,3-cyclohexanedione
- DTXSID00998337
- 5-Phenyl-2-(phenylacetyl)cyclohexane-1,3-dione
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- Inchi: 1S/C20H18O3/c21-17(11-14-7-3-1-4-8-14)20-18(22)12-16(13-19(20)23)15-9-5-2-6-10-15/h1-10,16,20H,11-13H2
- InChI Key: KYDUFZZSUUSMLF-UHFFFAOYSA-N
- SMILES: O=C1C(C(CC2C=CC=CC=2)=O)C(CC(C2C=CC=CC=2)C1)=O
Computed Properties
- Exact Mass: 306.126
- Monoisotopic Mass: 306.126
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 23
- Rotatable Bond Count: 4
- Complexity: 438
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.9
- Topological Polar Surface Area: 51.2Ų
Experimental Properties
- Density: 1.198
- Boiling Point: 505.3°C at 760 mmHg
- Flash Point: 219.3°C
- Refractive Index: 1.588
1,3-Cyclohexanedione,5-phenyl-2-(2-phenylacetyl)- Related Literature
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Hyejin Moon,Aaron R. Wheeler,Robin L. Garrell,Chang-Jin “CJ” Kim Lab Chip, 2006,6, 1213-1219
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Marta Liras,Isabel Quijada-Garrido,Marta Palacios-Cuesta,Sonia Muñoz-Durieux,Olga García Polym. Chem., 2014,5, 433-442
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Teresita Carrillo-Hernández,Philippe Schaeffer,Pierre Albrecht Chem. Commun., 2001, 1976-1977
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R. M. Pemberton,J. P. Hart,T. T. Mottram Analyst, 2001,126, 1866-1871
77054-16-1 (1,3-Cyclohexanedione,5-phenyl-2-(2-phenylacetyl)-) Related Products
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- 4894-75-1(4-phenylcyclohexan-1-one)
- 3506-88-5(3-Benzyl-4-phenylbutan-2-one)
- 493-72-1(5-Phenylcyclohexane-1,3-dione)
- 1444-65-1(2-phenylcyclohexan-1-one)
- 2550-27-8(3-Methyl-4-phenylbutan-2-one)
- 38861-78-8(4-Isobutylacetophenone)
- 2893-05-2(1-Phenyl-3-methyl-2-butanone)
- 5349-62-2(4-Methyl-1-phenyl-2-pentanone)
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